Cas no 1600360-06-2 (tert-Butyl 4-ethyl-2-methylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-ethyl-2-methylpiperidine-1-carboxylate
• CAS No: 1600360-06-2
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5740876
• PubChem ID: 114425908
• Update Time: 2023-11-11

tert-Butyl 4-ethyl-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1600360-06-2
• tert-Butyl4-ethyl-2-methylpiperidine-1-carboxylate
• EN300-1126752
• tert-Butyl 4-ethyl-2-methylpiperidine-1-carboxylate
• SCHEMBL22943927
• 1-Piperidinecarboxylic acid, 4-ethyl-2-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H25NO2/c1-6-11-7-8-14(10(2)9-11)12(15)16-13(3,4)5/h10-11H,6-9H2,1-5H3
• InChI Key： SDIRMWXABVVNJT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC)CC1C)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.938±0.06 g/cm3(Predicted)
• Boiling Point: 285.3±9.0 °C(Predicted)
• pka: -1.18±0.60(Predicted)